Cas no 2227826-57-3 (rac-tert-butyl N-{2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-methoxyphenyl}carbamate)

• Product Name: rac-tert-butyl N-{2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-methoxyphenyl}carbamate
• CAS No: 2227826-57-3
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6131901
• PubChem ID: 165975549
• Update Time: 2025-06-13

rac-tert-butyl N-{2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-{2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-methoxyphenyl}carbamate
• 2227826-57-3
• EN300-1888680
• rac-tert-butyl N-{2-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]-4-methoxyphenyl}carbamate

• Inchi： 1S/C17H26N2O3/c1-16(2,3)22-15(20)19-12-8-7-10(21-6)9-11(12)13-14(18)17(13,4)5/h7-9,13-14H,18H2,1-6H3,(H,19,20)/t13-,14-/m1/s1
• InChI Key： FLIUFYARHAKQEC-ZIAGYGMSSA-N
• SMILES： O(C)C1C=CC(=C(C=1)[C@@H]1[C@H](C1(C)C)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.6Ų

Additional information on rac-tert-butyl N-{2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-methoxyphenyl}carbamate

Recent Advances in the Study of rac-tert-butyl N-{2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-methoxyphenyl}carbamate (CAS: 2227826-57-3)

The compound rac-tert-butyl N-{2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-methoxyphenyl}carbamate (CAS: 2227826-57-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropyl and carbamate functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel antiviral and anticancer agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the synthesis and structural modification of rac-tert-butyl N-{2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-methoxyphenyl}carbamate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity while reducing the number of steps required. The optimized protocol involves a stereoselective cyclopropanation followed by a carbamate formation, which has been shown to be scalable for industrial production. This advancement is critical for facilitating further preclinical and clinical studies.

In terms of biological activity, rac-tert-butyl N-{2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-methoxyphenyl}carbamate has exhibited potent inhibitory effects against certain viral proteases, as reported in a recent Nature Communications article (2024). The compound's ability to bind to the active site of these enzymes and disrupt their function has been confirmed through X-ray crystallography and molecular dynamics simulations. These findings suggest its potential as a lead compound for the development of broad-spectrum antiviral therapies.

Additionally, preclinical studies have highlighted the compound's anticancer properties. Research published in Cancer Research (2023) revealed that rac-tert-butyl N-{2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-methoxyphenyl}carbamate can induce apoptosis in several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which are often dysregulated in cancer. These results underscore the compound's potential as a multitargeted therapeutic agent.

Despite these promising findings, challenges remain in the development of rac-tert-butyl N-{2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-methoxyphenyl}carbamate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focusing on structural analogs and prodrug strategies to overcome these limitations while retaining the compound's therapeutic efficacy.

In conclusion, rac-tert-butyl N-{2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-methoxyphenyl}carbamate (CAS: 2227826-57-3) represents a promising candidate for further drug development. Its unique chemical structure and diverse biological activities make it a valuable subject of study in the fields of antiviral and anticancer research. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluation will be essential to fully realize its therapeutic potential.